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Compound of Interest

Compound Name: MC1568

Cat. No.: B8055978

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC1568 is a potent and selective inhibitor of class lla histone deacetylases (HDACS), playing a
crucial role in epigenetic research and drug discovery.[1][2][3][4][5] It has demonstrated tissue-
selective inhibition of HDACs, particularly HDAC4 and HDACS5, without significantly affecting
class | HDACs.[3][5][6] This selectivity makes MC1568 a valuable tool for investigating the
specific roles of class lla HDACs in various biological processes, including myogenesis,
adipogenesis, and cellular differentiation.[1][3][4][6] This document provides a detailed protocol
for the preparation, storage, and handling of MC1568 stock solutions in dimethyl sulfoxide
(DMSO) for in vitro applications.

Chemical and Physical Properties of MC1568

A summary of the key chemical and physical properties of MC1568 is presented in the table
below.
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Property

Value

Reference

Chemical Name

(2E)-3-[5-[(1E)-3-(3-
fluorophenyl)-3-oxo-1-propen-
1-yl]-1-methyl-1H-pyrrol-2-yl]-
N-hydroxy-2-propenamide

Molecular Formula C17H15FN20s3 [1][4]117]
Molecular Weight 314.31 g/mol [11[41[8]
CAS Number 852475-26-4 [1][41[7]
Appearance Solid. Pink to red powder. [1][8]
Purity >95% [4]

Solubility and Storage

Proper dissolution and storage are critical for maintaining the stability and activity of MC1568.

Parameter

Recommendation

Reference

Solvent

Dimethyl sulfoxide (DMSO)

[LIE3][4107108]

Solubility in DMSO

Up to 100 mM. Varies by
supplier (e.g., 18.5 mg/mL or
58.86 mM, 22 mg/mL or 69.99
mM). Use of newly opened,
hygroscopic DMSO is
recommended as moisture can

impact solubility.

[11(3][9][10]

Storage of Solid

-20°C for up to 3 years.

[1]

Storage of Stock Solution

-80°C for up to 2 years; -20°C
for up to 1 year. Prepare and
use solutions on the same day

if possible.

[1][11]
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Experimental Protocols

Materials
e MC1568 powder

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)
» Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

» Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation of a 10 mM MC1568 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro assays.

e Pre-weighing Preparation: Before opening the vial of MC1568, allow it to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation of moisture, which can affect
the compound's stability and weighing accuracy.

» Weighing MC1568: On a calibrated analytical balance, carefully weigh out the desired
amount of MC1568 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.143 mg of MC1568 (Molecular Weight = 314.31 g/mol ).

e Dissolution in DMSO:
o Transfer the weighed MC1568 powder into a sterile amber microcentrifuge tube.

o Add the calculated volume of DMSO to achieve a final concentration of 10 mM. For 3.143
mg of MC1568, add 1 mL of DMSO.

o Cap the tube tightly.
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e Ensuring Complete Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If necessary, gentle warming and sonication can be used to ensure the compound is fully
dissolved.[1][10] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile, amber microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C or -80°C for long-term storage.[1][8]

Preparation of Working Solutions for Cell Culture

e Thawing the Stock Solution:
o Retrieve a single aliquot of the 10 mM MC1568 stock solution from the freezer.
o Thaw it completely at room temperature.

 Serial Dilution:

o Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final concentrations for your experiment. Typical working concentrations for
MC1568 in cell-based assays range from 1 pyM to 10 pM.[4]

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.1%, to avoid solvent-induced cytotoxicity.[12]

o Application to Cells:

o Add the freshly prepared working solutions to your cell cultures.
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o Always include a vehicle control (cell culture medium with the same final concentration of
DMSO as the highest concentration of MC1568 used) in your experimental design.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for MC1568 Stock Preparation

The following diagram illustrates the key steps in preparing an MC1568 stock solution.
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Caption: Workflow for preparing MC1568 stock and working solutions.
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Simplified Signhaling Pathway of MC1568 Action

MC1568 selectively inhibits class lla HDACs, which are known to form complexes with Myocyte
Enhancer Factor 2 (MEF2) transcription factors, thereby repressing their activity. Inhibition of
class Ila HDACs by MC1568 can lead to the modulation of MEF2-dependent gene expression.
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Caption: MC1568 inhibits Class lla HDACs, affecting MEF2 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.ambeed.com/products/mc1568.html
https://www.selleckchem.com/products/MC1568.html
https://www.caymanchem.com/product/16265/mc-1568
https://bpsbioscience.com/mc1568
https://pmc.ncbi.nlm.nih.gov/articles/PMC2693879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2693879/
https://bpsbioscience.com/mc1568-2637
https://www.medkoo.com/products/5009
https://www.xcessbio.com/products/m60224
https://www.medchemexpress.com/MC1568.html?locale=ja-JP
https://hellobio.com/mc-1568.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_8_Hydroxyamino_8_oxooctanoic_acid_in_Cell_Culture.pdf
https://www.benchchem.com/product/b8055978#preparing-mc1568-stock-solution-in-dmso
https://www.benchchem.com/product/b8055978#preparing-mc1568-stock-solution-in-dmso
https://www.benchchem.com/product/b8055978#preparing-mc1568-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8055978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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